Cas no 1806309-79-4 (Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate
• CAS No: 1806309-79-4
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4957378
• Update Time: 2025-06-24

Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-3-19-11(17)8-4-7(6-16)10(5-9(8)18-2)20-12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： ZFPRXIKWXIOLJF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=CC(C(=O)OCC)=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate

Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate (CAS No. 1806309-79-4): An Overview of Its Synthesis, Properties, and Applications

Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate (CAS No. 1806309-79-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyano group, methoxy substituent, and trifluoromethylthio functional group, which collectively contribute to its distinct properties and reactivity.

The synthesis of Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate typically involves a multi-step process that begins with the preparation of the corresponding benzoic acid derivative. One common approach is to start with 2-methoxy-4-(trifluoromethylthio)benzoic acid, which can be synthesized through the reaction of 2-methoxy-4-bromobenzoic acid with potassium trifluoromethyl sulfide. The resulting acid is then converted to its ethyl ester using ethyl alcohol and a suitable catalyst, such as sulfuric acid. The final step involves the introduction of the cyano group, which can be achieved through a variety of methods, including the reaction with cyanogen bromide or the use of a cyanation reagent like trimethylsilyl cyanide (TMSCN).

The physical and chemical properties of Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate are noteworthy. It is a solid at room temperature with a melting point ranging from 75°C to 78°C. The compound exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), making it suitable for various synthetic transformations. Its molecular weight is approximately 315.1 g/mol, and it has a high degree of stability under standard laboratory conditions.

In terms of its chemical reactivity, the presence of the cyano group makes Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate an excellent precursor for the synthesis of more complex molecules. The cyano group can be readily converted into other functional groups, such as carboxylic acids, amines, and amides, through well-established chemical reactions. Additionally, the trifluoromethylthio group imparts unique electronic and steric properties to the molecule, making it useful in the design of novel materials and pharmaceutical intermediates.

Recent research has highlighted the potential applications of Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate in various fields. In pharmaceuticals, this compound has been explored as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation and inflammation. These findings suggest that Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate could serve as a valuable starting material for the development of new therapeutic agents.

In materials science, the unique combination of functional groups in Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate makes it an attractive candidate for the design of advanced materials with tailored properties. Research has demonstrated that this compound can be incorporated into polymer matrices to enhance their thermal stability, mechanical strength, and resistance to environmental degradation. Additionally, its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs).

The environmental impact of Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate is another area of ongoing investigation. While preliminary studies suggest that this compound has low toxicity and minimal environmental impact when used under controlled conditions, further research is needed to fully understand its long-term effects on ecosystems. Efforts are also being made to develop more sustainable synthetic routes for this compound, focusing on reducing waste generation and minimizing energy consumption.

In conclusion, Ethyl 5-cyano-2-methoxy-4-(trifluoromethylthio)benzoate (CAS No. 1806309-79-4) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive target for further research and development. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.